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Compound of Interest

Compound Name: MeOSuc-AAPV-AFC

Cat. No.: B12391267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the fluorogenic substrate

Methoxysuccinyl-Ala-Ala-Pro-Val-7-Amino-4-trifluoromethylcoumarin (MeOSuc-AAPV-AFC), a

key reagent in the study of neutrophil elastase activity. This document outlines its chemical

properties, provides detailed experimental protocols for its use, and illustrates relevant

biological pathways and experimental workflows.

Core Properties of MeOSuc-AAPV-AFC
MeOSuc-AAPV-AFC is a highly sensitive and specific substrate for neutrophil elastase, a

serine protease involved in various physiological and pathological processes, including

inflammation and tissue remodeling.[1][2] Upon cleavage by neutrophil elastase, the

fluorophore 7-Amino-4-trifluoromethylcoumarin (AFC) is released, resulting in a quantifiable

fluorescent signal.
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Property Value Reference

Molecular Formula C31H38F3N5O9 [3]

Molecular Weight 681.67 g/mol [4]

Excitation Wavelength 380 nm [1][4]

Emission Wavelength 500 nm [1][4]

Purity >99% [4]

Solubility Soluble in DMSO [4]

Storage
Store at -20°C, protected from

light and desiccated.[4]

Experimental Protocols
In Vitro Neutrophil Elastase Activity Assay
This protocol details the measurement of purified neutrophil elastase activity.

Materials:

Purified Human Neutrophil Elastase

MeOSuc-AAPV-AFC

Assay Buffer (e.g., 200 mM TRIS HCl, 500 mM NaCl, 0.05% Tween-20, pH 8.0)

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare Reagents:

Reconstitute MeOSuc-AAPV-AFC in DMSO to create a stock solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://experiments.springernature.com/articles/10.1007/978-1-61779-527-5_9
https://pmc.ncbi.nlm.nih.gov/articles/PMC2219551/
https://www.abcam.com/en-us/products/biochemicals/elastase-substrate-fluorogenic-meosuc-aapv-afc-ab142178
https://pmc.ncbi.nlm.nih.gov/articles/PMC2219551/
https://www.abcam.com/en-us/products/biochemicals/elastase-substrate-fluorogenic-meosuc-aapv-afc-ab142178
https://pmc.ncbi.nlm.nih.gov/articles/PMC2219551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2219551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2219551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2219551/
https://www.benchchem.com/product/b12391267?utm_src=pdf-body
https://www.benchchem.com/product/b12391267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the purified neutrophil elastase to the desired concentration in Assay Buffer.

Set up the Reaction:

Add 50 µL of Assay Buffer to each well of the 96-well plate.

Add 2-50 µL of the diluted neutrophil elastase solution to the wells.

Add MeOSuc-AAPV-AFC substrate to each well to a final concentration of 10 µM.

Incubation and Measurement:

Incubate the plate at 37°C.

Measure the fluorescence intensity kinetically for 10-20 minutes using a fluorescence plate

reader with excitation at 380 nm and emission at 500 nm.

Data Analysis:

Determine the rate of substrate cleavage by calculating the change in fluorescence over

time.

Cell-Based Assay for Neutrophil Elastase Release
This protocol is designed to measure the release of elastase from stimulated neutrophils.

Materials:

Isolated human neutrophils

Stimulant (e.g., Phorbol 12-myristate 13-acetate - PMA)

MeOSuc-AAPV-AFC

Assay Buffer

96-well black microplate

Fluorescence microplate reader
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Procedure:

Cell Preparation:

Isolate neutrophils from whole blood using standard laboratory procedures.

Resuspend the isolated neutrophils in Assay Buffer to the desired cell density.

Cell Stimulation:

Add 50 µL of the neutrophil suspension to each well of a 96-well plate.

Add the stimulant (e.g., 100 nM PMA) to the wells to induce degranulation and elastase

release.

Incubate at 37°C for a specified time (e.g., 30 minutes).

Enzyme Activity Measurement:

Add MeOSuc-AAPV-AFC substrate to each well.

Measure the fluorescence intensity kinetically as described in the in vitro assay protocol.

Data Analysis:

Calculate the rate of fluorescence increase to determine the amount of released elastase.

Signaling Pathways and Experimental Workflows
Neutrophil Elastase Signaling Pathway in Airway
Epithelial Cells
Neutrophil elastase can induce MUC1 gene expression in human airway epithelial cells through

a complex signaling cascade.
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Caption: NE-induced MUC1 expression signaling cascade.
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Experimental Workflow for Measuring Neutrophil
Elastase Activity
The following diagram illustrates the general workflow for quantifying neutrophil elastase

activity using MeOSuc-AAPV-AFC.
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Caption: General workflow for a fluorometric neutrophil elastase assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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